Cas no 1785091-96-4 (4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride)

• Product Name: 4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride
• CAS No: 1785091-96-4
• MF: C₆H₁₅Cl₂FN₂
• MW: 205.101103067398
• MDL: MFCD28542487
• CID: 5103163
• PubChem ID: 84721993
• Update Time: 2026-03-03

4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-methylpiperidin-3-amine dihydrochloride
• 4-fluoro-1-methyl-piperidin-3-amine
• 4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride
• 4-Fluoro-1-methylpiperidin-3-aminedihydrochloride
• 4-fluoro-1-methylpiperidin-3-amine;dihydrochloride
• 3-Amino-4-fluoro-1-methylpiperidine Dihydrochloride
• PS-20252
• 4-FLUORO-1-METHYL-PIPERIDIN-3-AMINE DIHYDROCHLORIDE
• MFCD28542487
• SY324022
• 1785091-96-4
• D97057
• 4-Fluoro-1-methyl-piperidin-3-amine diHCl

• MDL： MFCD28542487
• Inchi： 1S/C6H13FN2.2ClH/c1-9-3-2-5(7)6(8)4-9;;/h5-6H,2-4,8H2,1H3;2*1H
• InChI Key： HPGKUKNSIJKZDA-UHFFFAOYSA-N
• SMILES： N1(C)CCC(F)C(N)C1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 204.0596320g/mol
• Monoisotopic Mass: 204.0596320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride

Research Brief on 4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride (CAS: 1785091-96-4)

4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride (CAS: 1785091-96-4) is a fluorinated piperidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored as a key intermediate or pharmacophore in the synthesis of novel bioactive molecules. The presence of the fluorine atom and the amine group in its structure enhances its reactivity and binding affinity, making it a valuable candidate for targeting various biological pathways.

Recent studies have focused on the synthesis and optimization of 4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its stability under different conditions, which is crucial for its application in pharmaceutical formulations. The dihydrochloride salt form has been found to enhance the compound's solubility and bioavailability, further increasing its utility in drug development.

In the context of medicinal chemistry, 4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride has been utilized as a building block for the design of inhibitors targeting enzymes such as kinases and proteases. Preliminary in vitro studies have demonstrated its efficacy in modulating specific enzymatic activities, suggesting its potential as a lead compound for the treatment of diseases such as cancer and neurodegenerative disorders. Additionally, its role in the development of positron emission tomography (PET) tracers has been explored, leveraging the fluorine atom for radiolabeling applications.

Despite these promising findings, challenges remain in the optimization of 4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride for clinical applications. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound. Future studies should focus on elucidating its mechanism of action, conducting in vivo evaluations, and exploring its compatibility with other therapeutic agents.

In conclusion, 4-fluoro-1-methyl-piperidin-3-amine;dihydrochloride (CAS: 1785091-96-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural properties and versatile applications make it a valuable tool for researchers aiming to develop novel therapeutics. Continued investigation and innovation will be key to translating these findings into clinically viable solutions.